Cas no 68978-04-1 (2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol)

2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol structure
68978-04-1 structure
Product name:2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol
CAS No:68978-04-1
MF:C25H28O4
MW:392.487427711487
CID:1732294
PubChem ID:5281332

2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol Chemical and Physical Properties

Names and Identifiers

    • 2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol
    • Mulberrofuran A
    • 2-[2-[(2E)-3,7-dimethylocta-2,6-dienyl]-5-hydroxy-3-methoxyphenyl]-1-benzofuran-6-ol
    • 2-[2-[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]-5-hydroxy-3-methoxyphenyl]-6-benzofuranol
    • CHEBI:7017
    • HY-125122
    • SCHEMBL4742441
    • C08846
    • DTXSID50415105
    • CHEMBL4533557
    • CS-0089383
    • AKOS040762071
    • Q27107404
    • 68978-04-1
    • DA-55765
    • D85107
    • Inchi: InChI=1S/C25H28O4/c1-16(2)6-5-7-17(3)8-11-21-22(13-20(27)15-24(21)28-4)25-12-18-9-10-19(26)14-23(18)29-25/h6,8-10,12-15,26-27H,5,7,11H2,1-4H3/b17-8+
    • InChI Key: MQYYTNPXQXSQGM-CAOOACKPSA-N
    • SMILES: CC(=CCCC(=CCC1=C(C=C(C=C1OC)O)C2=CC3=C(O2)C=C(C=C3)O)C)C

Computed Properties

  • Exact Mass: 392.19900
  • Monoisotopic Mass: 392.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.140±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.9E-4 g/L) (25 ºC),
  • PSA: 62.83000
  • LogP: 6.75480

2-{2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5-hydroxy-3-methoxyphenyl}-1-benzofuran-6-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AH22632-1000mg
Mulberrofuran A
68978-04-1 98% by HPLC
1000mg
$38898.00 2024-04-19
A2B Chem LLC
AH22632-5mg
Mulberrofuran A
68978-04-1 98% by HPLC
5mg
$750.00 2024-04-19
A2B Chem LLC
AH22632-50mg
Mulberrofuran A
68978-04-1 98% by HPLC
50mg
$4384.00 2024-04-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4586-25 mg
Mulberrofuran A
68978-04-1
25mg
¥4258.00 2022-04-26
TargetMol Chemicals
TN4586-25 mg
Mulberrofuran A
68978-04-1 98%
25mg
¥ 4,258 2023-07-10
A2B Chem LLC
AH22632-500mg
Mulberrofuran A
68978-04-1 98% by HPLC
500mg
$24322.00 2024-04-19
A2B Chem LLC
AH22632-10mg
Mulberrofuran A
68978-04-1 98% by HPLC
10mg
$1243.00 2024-04-19
TargetMol Chemicals
TN4586-25mg
Mulberrofuran A
68978-04-1
25mg
¥ 4258 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M73050-5mg
2-[2-[(2E)-3,7-dimethylocta-2,6-dienyl]-5-hydroxy-3-methoxyphenyl]-1-benzofuran-6-ol
68978-04-1
5mg
¥3928.0 2021-09-08
A2B Chem LLC
AH22632-25mg
Mulberrofuran A
68978-04-1 98% by HPLC
25mg
$2588.00 2024-04-19

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